N-(1-cyano-1-methylpropyl)-2-methylbutanamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(1-cyano-1-methylpropyl)-2-methylbutanamide involves the reaction of 2-methylbutanoyl chloride with 1-cyano-1-methylpropane in the presence of a base to form the intermediate N-(1-cyano-1-methylpropyl)-2-methylbutanamide.", "Starting Materials": [ "2-methylbutanoyl chloride", "1-cyano-1-methylpropane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-methylbutanoyl chloride in a suitable solvent (e.g. dichloromethane).", "Step 2: Add 1-cyano-1-methylpropane to the reaction mixture.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir for several hours at room temperature.", "Step 4: Extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1247059-70-6 |
Product Name |
N-(1-cyano-1-methylpropyl)-2-methylbutanamide |
Molecular Formula |
C10H18N2O |
Molecular Weight |
182.3 |
Purity |
95 |
Origin of Product |
United States |
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